Cas no 1210720-63-0 (2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide
• CAS No: 1210720-63-0
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 6416304
• PubChem ID: 45561517
• Update Time: 2025-10-29

2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide
• F5831-9793
• AKOS024520823
• VU0522461-1
• 1210720-63-0
• 2,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}furan-3-carboxamide
• 2,5-dimethyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)furan-3-carboxamide
• 2,5-dimethyl-N-[(1-thiophen-2-ylcyclopropyl)methyl]furan-3-carboxamide

• Inchi： 1S/C15H17NO2S/c1-10-8-12(11(2)18-10)14(17)16-9-15(5-6-15)13-4-3-7-19-13/h3-4,7-8H,5-6,9H2,1-2H3,(H,16,17)
• InChI Key： DXBLTSMGHLAUJX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2C=C(C)OC=2C)=O)CC1

Computed Properties

• Exact Mass: 275.098
• Monoisotopic Mass: 275.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5A^2
• XLogP3: 3

Additional information on 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide

Introduction to 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide (CAS No. 1210720-63-0)

2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide (CAS No. 1210720-63-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a thiophene moiety, and a cyclopropylmethyl group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide can be described as follows: the furan ring is substituted with two methyl groups at the 2 and 5 positions, and the carboxamide group is attached to the 3-position of the furan ring. The amide group is further substituted with a cyclopropylmethyl moiety, which itself is linked to a thiophene ring. This intricate arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity.

Recent studies have explored the potential therapeutic applications of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anti-cancer properties, 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide has also been investigated for its potential anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. These findings suggest that it may have therapeutic potential in treating chronic inflammatory conditions and pain disorders.

The pharmacokinetic profile of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable bioavailability, making it suitable for oral administration. Its metabolic stability and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.

The development of new drugs often involves extensive optimization of lead compounds to improve their pharmacological properties. In the case of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide, researchers are exploring various structural modifications to enhance its potency and selectivity. For example, substituting different functional groups on the thiophene ring or modifying the cyclopropylmethyl moiety can lead to derivatives with improved biological activities.

Beyond its therapeutic applications, 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide has also been studied for its potential use as a chemical probe in academic research. Chemical probes are small molecules that can be used to investigate biological processes and validate therapeutic targets. The unique structure of this compound makes it an excellent candidate for such studies, as it can selectively interact with specific proteins or pathways.

In conclusion, 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}furan-3-carboxamide (CAS No. 1210720-63-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.